1,2-Dimethyl-4-(alpha-chloroisopropyl)benzene

• Molecular Formula: C11H15Cl
• Molecular Weight: 182.69 g/mol
• IUPAC Name: 4-(2-chloropropan-2-yl)-1,2-dimethylbenzene
• InChI: InChI=1S/C11H15Cl/c1-8-5-6-10(7-9(8)2)11(3,4)12/h5-7H,1-4H3
• InChI Key: SBGYPYMRLKVZNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)(C)Cl)C

Description

1,2-Dimethyl-4-(alpha-chloroisopropyl)benzene is a useful research compound. Its molecular formula is C11H15Cl and its molecular weight is 182.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,2-dimethyl-4-isopropenylbenzene is reacted with hydrogen chloride to give 1,2-dimethyl-4-(α-chloroisopropyl)benzene and finally

Synthesis routes and methods II

Procedure details

A 0.25 l flask with a stirrer following the wall and a gas inlet tube was filled with hydrogen chloride gas. 73 g of 1,2-dimethyl-4-isopropenylbenzene were then added drop-wise at -5° to -10° C. with vigorous stirring in the course of 30 minutes, hydrogen chloride being re-added. The absorption of gas was complete 5 minutes after the end of the dropwise addition. Hydrogen chloride was stripped off from the reaction product under reduced pressure (35° C./0.8 mbar) and 89.6 g (98.2% of theory) of 1,2-dimethyl-4-(α-chloroisopropyl)benzene were obtained, m.p.: -20° to -19° C., decomposition at >50° C./1 mbar with elimination of HCl.